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Introduction
Niobium(III) fluoride (NbF₃) is an inorganic compound of significant interest within the scientific

community due to its unique electronic and structural properties. As a member of the niobium

halide family, it presents potential applications in catalysis, materials science, and as a

precursor for the synthesis of other niobium-containing compounds. This technical guide

provides a detailed overview of the known physical and chemical properties of NbF₃, including

its synthesis, crystal structure, and reactivity. The information is compiled from available

literature and theoretical data to serve as a valuable resource for professionals in research and

development.

Physical and Chemical Properties
Niobium(III) fluoride is a blue crystalline solid.[1][2] While extensive experimental data on all its

physical properties are not readily available in the literature, a combination of experimental and

theoretical data provides a good understanding of this compound.

Table 1: Physical and Chemical Properties of Niobium(III) Fluoride (NbF₃)
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Property Value Citation(s)

Formula NbF₃ [1][2]

Formula Weight 149.902 g/mol [1][2]

Appearance Blue crystalline solid [1][2]

Color Blue [1][2]

Density 4200 kg/m ³ (4.2 g/cm³) [1][2]

Melting Point Not experimentally determined [1][2]

Boiling Point Not experimentally determined [1][2]

Crystal Structure Cubic (theoretically predicted) [3]

Space Group
Pm-3m (theoretically

predicted)
[3]

Lattice Parameter (a)
~4.20 Å (theoretically

predicted)
[3]

Solubility Insoluble in water. [4]

Oxidation State of Nb +3 [1][2]

Synthesis of Niobium(III) Fluoride
The synthesis of pure Niobium(III) fluoride has been approached through a couple of primary

methods, although detailed experimental protocols are not extensively published.

Disproportionation of Niobium(IV) Fluoride (NbF₄)
One of the key methods for preparing NbF₃ is through the thermal disproportionation of

Niobium(IV) fluoride (NbF₄). When heated under vacuum at temperatures above 623 K (350

°C), NbF₄ decomposes to yield solid NbF₃ and gaseous Niobium(V) fluoride (NbF₅).

Reaction: 2 NbF₄(s) → NbF₃(s) + NbF₅(g)
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Experimental Protocol: A detailed experimental protocol for this specific reaction is not readily

available in the reviewed literature. However, based on the principles of solid-state reactions

under vacuum, a general procedure can be outlined:

Starting Material: High-purity Niobium(IV) fluoride (NbF₄) is required.

Apparatus: A vacuum furnace equipped with a temperature controller and a system for

collecting the volatile product (NbF₅). The reaction vessel should be made of a material inert

to fluoride compounds at high temperatures, such as a sealed niobium or platinum tube.

Procedure: a. The NbF₄ is placed in the reaction vessel. b. The system is evacuated to a

high vacuum to remove air and moisture. c. The furnace is heated to a temperature above

350 °C. The optimal temperature and reaction time would need to be determined empirically

to ensure complete disproportionation and to facilitate the removal of the gaseous NbF₅. d.

The volatile NbF₅ is collected in a cooled part of the apparatus, leaving behind the solid

NbF₃. e. The furnace is cooled down to room temperature under vacuum before the NbF₃

product is retrieved in an inert atmosphere to prevent reaction with air and moisture.

Reaction of Niobium Hydride with Hydrogen Fluoride
An earlier reported synthesis involves the reaction of niobium hydride (NbH₀.₇) with aqueous

hydrogen fluoride (HF) at elevated temperatures.

Reaction: NbH₀.₇(s) + 3 HF(aq) → NbF₃(s) + 2.35 H₂(g)

Experimental Protocol: A publication from 1955 describes the preparation of NbF₃ by reacting

NbH₀.₇ with aqueous HF at 843 K (570 °C).[5] Specific details of the experimental setup are not

extensively documented in recent literature.

Chemical Reactivity and Stability
Niobium(III) fluoride is expected to be a reactive compound, particularly towards oxygen and

moisture, which is characteristic of lower oxidation state transition metal halides.

Reactivity with Air and Water: Niobium metal itself is protected by a thin oxide layer and does

not react with air or water under normal conditions.[2][6] However, lower valent halides like
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NbF₃ are generally sensitive to moisture and air. It is anticipated that NbF₃ would hydrolyze

in the presence of water and oxidize in the air, likely forming niobium oxides or oxyfluorides.

Reactivity with Acids and Bases: Niobium metal is resistant to most acids at room

temperature but dissolves in hydrofluoric acid (HF).[2][6] The reactivity of NbF₃ with acids

and bases has not been specifically documented. It is likely to react with strong acids and

bases.

Thermal Stability: The disproportionation of NbF₄ to NbF₃ and NbF₅ above 350 °C suggests

that NbF₃ is thermally stable up to at least this temperature under vacuum.

Crystal Structure
While a definitive experimental crystal structure of NbF₃ is not widely available, theoretical

calculations based on density functional theory (DFT) from the Materials Project provide a

predicted structure.

Crystal System: Cubic

Space Group: Pm-3m (No. 221)

Lattice Parameter: a ≈ 4.20 Å

Structure Description: The predicted structure is isostructural with α-Rhenium trioxide

(ReO₃). It consists of a three-dimensional network of corner-sharing NbF₆ octahedra. The

niobium atom is at the center of the unit cell, and the fluorine atoms are at the centers of the

edges. In this arrangement, the Nb³⁺ ion is coordinated to six F⁻ ions, and each F⁻ ion is

linearly coordinated to two Nb³⁺ ions.[3]

Logical Relationships in Niobium Fluoride
Chemistry
The following diagram illustrates the relationship between different niobium fluorides and a

potential synthesis pathway for NbF₃.

Caption: Synthesis pathway for NbF₃ via disproportionation of NbF₄.
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Conclusion
Niobium(III) fluoride is a compound with interesting, yet not fully experimentally characterized,

properties. This guide summarizes the current state of knowledge regarding its physical and

chemical characteristics. While theoretical data provides valuable insights into its structure,

further experimental investigation is required to fully elucidate its properties, such as its melting

and boiling points, and to develop detailed and optimized synthesis protocols. Such research

will be crucial for unlocking the potential applications of NbF₃ in various fields of science and

technology. Professionals working with this compound should exercise caution due to its likely

sensitivity to air and moisture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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